Cas no 1545117-00-7 (N-methyl-N-(oxolan-3-yl)acetamide)

N-methyl-N-(oxolan-3-yl)acetamide is a versatile acetamide derivative featuring a tetrahydrofuran (oxolane) ring substitution. Its unique structure, combining an amide functional group with a cyclic ether moiety, makes it valuable in synthetic organic chemistry and pharmaceutical applications. The compound exhibits favorable solubility in polar organic solvents, facilitating its use in reaction intermediates or as a building block for complex molecular frameworks. The N-methyl and oxolan-3-yl substituents enhance its reactivity in nucleophilic and electrophilic processes, while the acetamide core provides stability under various conditions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding potential.
N-methyl-N-(oxolan-3-yl)acetamide structure
1545117-00-7 structure
Product Name:N-methyl-N-(oxolan-3-yl)acetamide
CAS No:1545117-00-7
MF:C7H13NO2
MW:143.183622121811
CID:5917477
PubChem ID:78947904
Update Time:2025-10-29

N-methyl-N-(oxolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • EN300-5027443
    • AKOS017380547
    • N-methyl-N-(oxolan-3-yl)acetamide
    • SCHEMBL14970371
    • 1545117-00-7
    • Inchi: 1S/C7H13NO2/c1-6(9)8(2)7-3-4-10-5-7/h7H,3-5H2,1-2H3
    • InChI Key: CDXKVRHIBKFDJF-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)N(C(C)=O)C

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.5Ų

N-methyl-N-(oxolan-3-yl)acetamide Pricemore >>

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1PlusChem
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Additional information on N-methyl-N-(oxolan-3-yl)acetamide

N-Methyl-N-(Oxolan-3-Yl)Acetamide: A Comprehensive Overview

N-Methyl-N-(oxolan-3-yl)acetamide, also known by its CAS number 1545117-00-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. In recent years, researchers have explored its role in drug delivery systems, polymer chemistry, and as a building block for more complex molecular architectures.

The structure of N-methyl-N-(oxolan-3-yl)acetamide consists of an acetamide group attached to a methyl group and an oxolane (tetrahydrofuran) ring. This combination provides the molecule with both polar and non-polar characteristics, making it highly functional in diverse chemical environments. The oxolane ring, in particular, contributes to the compound's stability and reactivity, enabling it to participate in various condensation reactions and cyclizations.

Recent studies have highlighted the importance of N-methyl-N-(oxolan-3-yl)acetamide in the development of bio-based polymers. By incorporating this compound into polymer networks, scientists have achieved materials with enhanced mechanical properties and biodegradability. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that polymers synthesized using this compound exhibit superior tensile strength compared to traditional petroleum-based polymers.

In addition to its role in polymer chemistry, N-methyl-N-(oxolan-3-yl)acetamide has shown promise in drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for creating drug carriers that can release therapeutic agents over extended periods. Researchers at the University of California have utilized this compound to develop biocompatible nanoparticles that target cancer cells selectively.

The synthesis of N-methyl-N-(oxolan-3-yl)acetamide typically involves a multi-step process that includes nucleophilic acyl substitution and ring-opening reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of transition metal catalysts has enabled researchers to achieve higher reaction efficiencies while minimizing by-products.

From an environmental standpoint, the production and application of N-methyl-N-(oxolan-3-yl)acetamide align with sustainable chemistry principles. Its biodegradable nature reduces ecological impact, making it a preferred choice for green chemical processes. Furthermore, its compatibility with renewable feedstocks underscores its role in advancing circular economy practices.

In conclusion, N-methyl-N-(oxolan-3-yl)acetamide (CAS 1545117-00-7) stands as a pivotal compound in modern chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more critical role in developing sustainable materials and advanced therapeutic systems.

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